Cas no 375853-95-5 (5-(3-Chlorophenyl)nicotinic acid)

5-(3-Chlorophenyl)nicotinic acid is a chlorinated phenyl-substituted nicotinic acid derivative with applications in pharmaceutical and agrochemical research. Its structural features, including the chlorophenyl and carboxylic acid functional groups, make it a versatile intermediate for synthesizing bioactive compounds. The compound exhibits potential as a building block in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its purity and stability under standard conditions ensure reliable performance in synthetic workflows. The presence of both aromatic and heteroaromatic moieties allows for further functionalization, enhancing its utility in drug discovery and material science applications. Proper handling and storage are recommended to maintain its integrity.
5-(3-Chlorophenyl)nicotinic acid structure
375853-95-5 structure
Product Name:5-(3-Chlorophenyl)nicotinic acid
CAS No:375853-95-5
MF:C12H8ClNO2
MW:233.650422096252
CID:851740
Update Time:2025-06-07

5-(3-Chlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Chlorophenyl)nicotinic acid
    • AKOS BAR-0666
    • 5-(3-CHLOROPHENYL)PYRIDINE-3-CARBOXYLIC ACID
    • 5-(3-CHLOROPHENYL)-NICOTINIC ACID
    • Inchi： 1S/C12H8ClNO2/c13-11-3-1-2-8(5-11)9-4-10(12(15)16)7-14-6-9/h1-7H,(H,15,16)
    • InChI Key： QTMFBTMLLNVUPT-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)C1C=NC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 233.02400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 50.19000
  • LogP: 3.10020

5-(3-Chlorophenyl)nicotinic acid Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

5-(3-Chlorophenyl)nicotinic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3-Chlorophenyl)nicotinic acid Pricemore >>

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